trans-2-Methyl-3-(5’-carboxy-3’-methyl-2’-pentenyl)-1,4-naphthoquinone
trans-2-Methyl-3-(5’-carboxy-3’-methyl-2’-pentenyl)-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
34185-71-2
VCID:
VC0049246
InChI:
InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O
Molecular Formula:
C18H18O4
Molecular Weight:
298.3 g/mol
trans-2-Methyl-3-(5’-carboxy-3’-methyl-2’-pentenyl)-1,4-naphthoquinone
CAS No.: 34185-71-2
Reference Standards
VCID: VC0049246
Molecular Formula: C18H18O4
Molecular Weight: 298.3 g/mol
CAS No. | 34185-71-2 |
---|---|
Product Name | trans-2-Methyl-3-(5’-carboxy-3’-methyl-2’-pentenyl)-1,4-naphthoquinone |
Molecular Formula | C18H18O4 |
Molecular Weight | 298.3 g/mol |
IUPAC Name | (E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid |
Standard InChI | InChI=1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+ |
Standard InChIKey | BCNIZSHMXASUGF-YRNVUSSQSA-N |
Isomeric SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(\C)/CCC(=O)O |
SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O |
Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC(=O)O |
Synonyms | (E)-6-(1,4-Dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)-4-methyl-4-hexenoic Acid;_x000B_(E)-6-(1,4-Dihydro-3-methyl-1,4-dioxo-2-naphthyl)-4-methyl-4-hexenoic Acid;_x000B_2-Methyl-3-(trans-5-carboxy-3-methyl-2-pentenyl)-1,4-naphthoquinone; trans-2-Methyl-3-(5-carbo |
PubChem Compound | 6452488 |
Last Modified | Nov 11 2021 |
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